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Compound of Interest

Compound Name: 3-Iodo-1,5-naphthyridine

Cat. No.: B594312 Get Quote

For Immediate Reference: 3-Iodo-1,5-naphthyridine is classified as acutely toxic if swallowed

and must be handled as hazardous waste. Under no circumstances should this chemical be

disposed of down the drain or in regular trash. All disposal procedures must adhere to local,

state, and federal regulations. Consultation with your institution's Environmental Health and

Safety (EHS) department for specific guidance is mandatory.

This guide provides essential safety and logistical information for the proper disposal of 3-Iodo-
1,5-naphthyridine, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedural steps is critical for mitigating risks to personnel and the

environment.

Hazard Identification and Safety Profile
3-Iodo-1,5-naphthyridine is a solid organic compound containing a halogen (iodine). While a

detailed toxicological profile is not widely available, its classification as "Acute Toxicity 4 Oral"

necessitates careful handling and disposal as a hazardous chemical.
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Property Value

CAS Number 1228666-28-1

Molecular Formula C₈H₅IN₂

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Class Acute Toxicity 4 Oral

Personal Protective Equipment (PPE)
Before handling 3-Iodo-1,5-naphthyridine for disposal, all personnel must wear the

appropriate personal protective equipment:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Disposal Workflow
The proper disposal of 3-Iodo-1,5-naphthyridine is a structured process designed to ensure

safety and regulatory compliance. This workflow begins with waste segregation and culminates

in collection by a certified hazardous waste handler.

Step 1: Segregate Waste Step 2: Use Designated Container
  Solid Halogenated Waste

Step 3: Proper Labeling Step 4: Secure Storage Step 5: Arrange for Pickup
  Contact EHS
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Caption: Disposal workflow for 3-Iodo-1,5-naphthyridine.

Experimental Protocol: Step-by-Step Disposal
Procedure
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The following protocol outlines the recommended steps for the safe disposal of 3-Iodo-1,5-
naphthyridine in a laboratory setting.

1. Waste Segregation:

It is crucial to segregate halogenated organic waste from non-halogenated waste streams to

ensure proper disposal and to prevent potentially dangerous chemical reactions.[1][2][3]

3-Iodo-1,5-naphthyridine waste should be collected in a container specifically designated

for solid halogenated organic compounds.

2. Designated Waste Container:

Use a robust, leak-proof container with a secure screw-top lid that is compatible with the

chemical.

The container must be in good condition and clearly marked for hazardous waste.

3. Container Labeling:

Label the waste container clearly with the words "Hazardous Waste".

The full chemical name, "3-Iodo-1,5-naphthyridine," must be written on the label. Do not

use abbreviations or chemical formulas.

Indicate the date when the waste was first added to the container.

4. Storage of Waste:

Keep the waste container tightly sealed at all times, except when adding waste.

Store the container in a designated and secure satellite accumulation area within the

laboratory.

Ensure the storage area is well-ventilated.

5. Empty Container Disposal:
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Thoroughly empty all contents from the original 3-Iodo-1,5-naphthyridine container.

Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste and add it to the designated halogenated waste

container.

After triple rinsing, deface or remove the original label on the container before disposing of it

according to your institution's guidelines for clean lab glass or plastic.

6. Arranging for Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to schedule a pickup.

Follow all institutional procedures for waste manifest and pickup. Do not attempt to transport

the waste off-site yourself.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of 3-Iodo-1,5-naphthyridine, protecting both themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bucknell.edu [bucknell.edu]

2. 7.2 Organic Solvents [ehs.cornell.edu]

3. rtong.people.ust.hk [rtong.people.ust.hk]

To cite this document: BenchChem. [Proper Disposal of 3-Iodo-1,5-naphthyridine: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594312#3-iodo-1-5-naphthyridine-proper-disposal-
procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b594312?utm_src=pdf-body
https://www.benchchem.com/product/b594312?utm_src=pdf-body
https://www.benchchem.com/product/b594312?utm_src=pdf-custom-synthesis
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b594312#3-iodo-1-5-naphthyridine-proper-disposal-procedures
https://www.benchchem.com/product/b594312#3-iodo-1-5-naphthyridine-proper-disposal-procedures
https://www.benchchem.com/product/b594312#3-iodo-1-5-naphthyridine-proper-disposal-procedures
https://www.benchchem.com/product/b594312#3-iodo-1-5-naphthyridine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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